butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate

• IUPAC Name: butyl 3-[[2-(4-bromophenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C19H20BrNO4/c1-2-3-11-24-19(23)14-5-4-6-16(12-14)21-18(22)13-25-17-9-7-15(20)8-10-17/h4-10,12H,2-3,11,13H2,1H3,(H,21,22)
• InChI Key: BJZCWJUSAGAQIQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)Br
• Molecular Formula: C19H20BrNO4
• Molecular Weight: 406.3 g/mol

Description

Butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate is a synthetic compound that belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs). It has been extensively studied in scientific research for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate involves the inhibition of various signaling pathways such as NF-κB, MAPK, and PI3K/Akt. It also inhibits the activity of enzymes such as COX-2 and MMPs, which are involved in inflammation and cancer progression. Furthermore, it modulates the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
Butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate has been shown to have various biochemical and physiological effects such as reducing the production of reactive oxygen species (ROS), inhibiting the expression of pro-inflammatory cytokines, and modulating the activity of various enzymes. It also has anti-angiogenic effects by reducing the expression of VEGF and inhibiting the formation of new blood vessels.

Advantages and Limitations for Lab Experiments

One of the advantages of butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate is its high potency and selectivity towards the target enzymes and signaling pathways. It also has good solubility in organic solvents, which makes it suitable for in vitro experiments. However, one of the limitations is its low aqueous solubility, which can affect its bioavailability and pharmacokinetic properties in vivo.

Future Directions

There are several future directions for the research on butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate. One of the directions is the development of novel analogs with improved pharmacokinetic properties and selectivity towards the target enzymes and signaling pathways. Another direction is the investigation of its potential therapeutic applications in other diseases such as cardiovascular diseases and metabolic disorders. Moreover, the combination of butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate with other drugs or therapies can also be explored for synergistic effects.

Scientific Research Applications

Butyl 3-{[(4-bromophenoxy)acetyl]amino}benzoate has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. In addition, it has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the activation of NF-κB signaling pathway. Moreover, it has neuroprotective effects by reducing oxidative stress and inflammation in the brain.